Cas no 1361511-34-3 (5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361511-34-3
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4789666
• Update Time: 2025-06-08

5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F3NO2/c14-9-3-4-10(15)12(16)11(9)7-5-6(20(21)22)1-2-8(7)13(17,18)19/h1-5H
• InChI Key： AGOBQYMZLMOSJJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=C(C=CC=1C(F)(F)F)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• XLogP3: 6.1
• Topological Polar Surface Area: 45.8

Additional information on 5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl

Professional Introduction to Compound with CAS No. 1361511-34-3 and Product Name: 5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl

The compound with the CAS number 1361511-34-3 and the product name 5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of 5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl consists of a biphenyl core substituted with nitro, chloro, and trifluoromethyl groups, which endows it with distinct chemical properties that make it a valuable candidate for further investigation.

In recent years, the exploration of halogenated aromatic compounds has seen remarkable progress, particularly in the development of novel materials and pharmaceutical agents. The presence of multiple halogen atoms in 5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl enhances its reactivity and versatility, making it a promising candidate for use in organic synthesis and drug discovery. The nitro group introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. This feature is particularly intriguing for researchers seeking to develop new therapeutic agents with enhanced binding affinity and selectivity.

Current research in the field of biphenyl derivatives has revealed their potential in addressing various biological challenges. Studies have demonstrated that compounds with similar structural motifs can exhibit significant activity against a range of pathogens and diseases. The chloro and trifluoromethyl substituents in 5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl contribute to its stability and lipophilicity, which are crucial factors for drug bioavailability and efficacy. These attributes make it an attractive scaffold for medicinal chemists aiming to design molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of 5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl is its potential as a building block for more complex molecular architectures. Researchers have leveraged similar biphenyl derivatives to develop novel compounds with targeted biological activities. The nitro group, in particular, has been extensively studied for its role in modulating molecular interactions. Recent advances in computational chemistry have enabled more precise predictions of how such compounds will behave in biological systems, further accelerating the drug discovery process.

The synthesis of 5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the desired framework efficiently. These advancements not only enhance the accessibility of the compound but also open up new avenues for structural diversification.

In the context of pharmaceutical development, 5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl holds promise as a lead compound for further optimization. Its unique combination of functional groups makes it a versatile platform for generating analogs with tailored properties. By systematically modifying its structure, researchers can explore different pharmacological profiles and identify new therapeutic opportunities. This iterative approach is essential for developing drugs that meet stringent safety and efficacy standards.

The impact of halogenated biphenyls on modern chemistry cannot be overstated. These compounds have been at the forefront of numerous innovations, from advanced materials to cutting-edge pharmaceuticals. The specific arrangement of substituents in 5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl exemplifies how careful molecular design can yield compounds with remarkable potential. As our understanding of structure-property relationships continues to evolve, so too will our ability to harness these molecules for beneficial applications.

Future research directions may focus on exploring the biological activity of 5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl through both experimental and computational methods. High-throughput screening techniques could be employed to identify new targets for this compound or derivatives thereof. Meanwhile, machine learning models are increasingly being used to predict molecular behavior based on structural data alone. Such interdisciplinary approaches will likely accelerate the discovery process significantly.

In conclusion,5'-Nitro-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an excellent candidate for further investigation into pharmaceuticals and advanced materials alike. As research progresses,5'-Nitro-2',3',6'-trichloro-biphenyl, along with related derivatives,will continue to play a pivotal role in shaping future advancements within these fields.